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Introduction

6-phosphofructo-2-kinase/fructose-2,6-biphosphatase 3 (PFKFB3) is a key bifunctional enzyme
that plays a crucial role in the regulation of glycolysis. It catalyzes the synthesis of fructose-2,6-
bisphosphate (F2,6BP), a potent allosteric activator of phosphofructokinase-1 (PFK-1), the
rate-limiting enzyme of glycolysis. PFKFB3 is implicated in various physiological and
pathological processes, including cell cycle progression, apoptosis, and the Warburg effect in
cancer cells.[1] Its expression is induced by hypoxia through the hypoxia-inducible factor-1
(HIF-1) signaling pathway.[1] Furthermore, PFKFB3 is regulated by several other signaling
pathways, including the Insulin/IGF-1, p38/MK2 stress, and PI3K-Akt pathways.[1][2][3][4]
Analysis of PFKFB3 expression is critical for understanding its role in disease and for the
development of targeted therapies. Western blotting is a widely used technique for the
detection and quantification of PFKFB3 protein expression in cell lysates and tissue
homogenates. This document provides a detailed protocol for the analysis of PFKFB3
expression using Western blot.

PFKFB3 Signaling Pathway

The expression and activity of PFKFB3 are regulated by a complex network of signaling
pathways. Understanding these pathways is essential for interpreting PFKFB3 expression data
in different experimental contexts.
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Caption: PFKFB3 Signaling Pathway Overview.

Experimental Protocols

This section provides a detailed methodology for the analysis of PFKFB3 expression by
Western blot, from sample preparation to data analysis.

Materials and Reagents
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Material/Reagent Supplier & Catalog No. (Example)

Abcam: ab181861 (Rabbit Monoclonal)[5] or
Cell Signaling Technology: #13123 (Rabbit
Monoclonal)[6] or Thermo Fisher Scientific: PA5-
67576 (Rabbit Polyclonal)[7]

Primary Antibody: Anti-PFKFB3

Secondary Antibody: HRP-conjugated Abcam: ab6747[5]

Cell Lysis Buffer (RIPA) Thermo Fisher Scientific: 89900[8]
Protease Inhibitor Cocktalil Roche: 05892970001[8]

BCA Protein Assay Kit Thermo Fisher Scientific[5]

5% Non-fat Dry Milk (NFDM) in TBST -

ECL Western Blotting Substrate BD Biosciences|[5]

Western Blot Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. PFKFB3 - Wikipedia [en.wikipedia.org]

2. Kinome Screen ldentifies PFKFB3 and Glucose Metabolism as Important Regulators of
the Insulin/Insulin-like Growth Factor (IGF)-1 Signaling Pathway - PMC
[pmc.ncbi.nlm.nih.gov]

» 3. PI3K-Akt signaling controls PFKFB3 expression during human T-lymphocyte activation -
PubMed [pubmed.ncbi.nlm.nih.gov]

o 4. researchgate.net [researchgate.net]

» 5. Overexpression of PFKFB3 promotes cell glycolysis and proliferation in renal cell
carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

e 6. PFKFB3 (D7H4Q) Rabbit Monoclonal Antibody | Cell Signaling Technology
[cellsignal.com]

e 7. PFKFB3 Polyclonal Antibody (PA5-67576) [thermofisher.com]

» 8. PFKFB3-Mediated Glycolysis Boosts Fibroblast Activation and Subsequent Kidney
Fibrosis - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Note: Western Blot Protocol for PFKFB3
Expression Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577158#western-blot-protocol-for-pfkfb3-
expression-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15577158?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/PFKFB3
https://pmc.ncbi.nlm.nih.gov/articles/PMC4646237/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4646237/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4646237/
https://pubmed.ncbi.nlm.nih.gov/29435871/
https://pubmed.ncbi.nlm.nih.gov/29435871/
https://www.researchgate.net/figure/PFKFB3-is-regulated-by-multiple-signaling-pathways_fig4_326276101
https://pmc.ncbi.nlm.nih.gov/articles/PMC8772232/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8772232/
https://www.cellsignal.com/products/primary-antibodies/pfkfb3-d7h4q-rabbit-monoclonal-antibody/13123
https://www.cellsignal.com/products/primary-antibodies/pfkfb3-d7h4q-rabbit-monoclonal-antibody/13123
https://www.thermofisher.com/antibody/product/PFKFB3-Antibody-Polyclonal/PA5-67576
https://pmc.ncbi.nlm.nih.gov/articles/PMC10453197/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10453197/
https://www.benchchem.com/product/b15577158#western-blot-protocol-for-pfkfb3-expression-analysis
https://www.benchchem.com/product/b15577158#western-blot-protocol-for-pfkfb3-expression-analysis
https://www.benchchem.com/product/b15577158#western-blot-protocol-for-pfkfb3-expression-analysis
https://www.benchchem.com/product/b15577158#western-blot-protocol-for-pfkfb3-expression-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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